N-(2-Furylmethyl)-N-(1H-indol-4-ylmethyl)amine

• IUPAC Name: N-(furan-2-ylmethyl)-1-(1H-indol-4-yl)methanamine
• InChI: InChI=1S/C14H14N2O/c1-3-11(13-6-7-16-14(13)5-1)9-15-10-12-4-2-8-17-12/h1-8,15-16H,9-10H2
• InChI Key: PECGYDAPOGQCMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=CNC2=C1)CNCC3=CC=CO3
• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol
• CAS No.: 944897-16-9

Description

N-(2-Furylmethyl)-N-(1H-indol-4-ylmethyl)amine is a useful research compound. Its molecular formula is C14H14N2O and its molecular weight is 226.279. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

• Amination Reactions Mediated by Palladium/Imidazolium Salt Systems: A study demonstrated the use of N-heterocyclic carbenes as catalyst modifiers in amination reactions involving aryl halides with various nitrogen-containing substrates. This process is applicable to the synthesis of benzophenone imines and N-aryl-substituted indoles, indicating a potential route for synthesizing N-(2-Furylmethyl)-N-(1H-indol-4-ylmethyl)amine-related compounds (Grasa, Viciu, Huang, & Nolan, 2001).

Material Science

• MOF-Derived Catalysts for Amine Synthesis: Cobalt nanoparticles derived from metal-organic frameworks (MOFs) have been used as catalysts for the broad range of reductive aminations, potentially applicable to the synthesis of compounds like this compound. This demonstrates the utility of MOFs in synthesizing amines, including complex pharmaceuticals (Jagadeesh, Murugesan, Alshammari, Neumann, Pohl, Radnik, & Beller, 2017).

Pharmacology and Drug Design

• Antifungal Activity: Compounds structurally related to this compound, such as N-(4-bromophenyl)-N-(2-furylmethyl)amine, have shown remarkable antifungal activity against dermatophytes. This suggests potential pharmacological applications of this compound derivatives in developing new antifungal agents (Suvire, Sortino, Kouznetsov, Vargas M, Zacchino, Mora Cruz, & Enriz, 2006).

Spectroscopy and Structural Analysis

• Synthesis and Characterization: The amidation reactions between cinnamic acid and (2-furylmethyl)amine highlight the synthetic routes and spectral analysis (IR, 1H NMR, 13C NMR) for creating this compound analogs. This provides insights into the structural and chemical properties of these compounds (Barajas, Méndez, Kouznetsov, & Stashenko, 2008).